![molecular formula C22H18NOPS B4290499 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile](/img/structure/B4290499.png)
2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile
Overview
Description
2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile, also known as DDNP, is a chemical compound that has been widely studied in the field of chemistry and biochemistry. It is a derivative of the organic compound stilbene and is often used as a reagent in laboratory experiments.
Scientific Research Applications
2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile has been used in various scientific research applications, including as a reagent in the synthesis of other organic compounds and as a probe for the detection of free radicals. It has also been used as a model compound for studying the mechanism of action of certain enzymes and as a tool for investigating the structure-activity relationships of organic compounds.
Mechanism of Action
2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile is a potent free radical scavenger and has been shown to inhibit lipid peroxidation. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile has been shown to have a number of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and neuroprotective effects. It has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile in lab experiments is its high reactivity, which makes it useful for a wide range of applications. However, its toxicity and potential for explosive decomposition limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile. One area of interest is the development of new synthetic methods for producing 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile and related compounds. Another area of interest is the investigation of the structure-activity relationships of 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile and related compounds, with the goal of identifying new compounds with improved properties. Additionally, further research is needed to fully understand the mechanism of action of 2-(diphenylphosphorothioyl)-3-hydroxy-4-phenylbut-2-enenitrile and its potential as a therapeutic agent for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
(Z)-2-diphenylphosphinothioyl-3-hydroxy-4-phenylbut-2-enenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18NOPS/c23-17-22(21(24)16-18-10-4-1-5-11-18)25(26,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,24H,16H2/b22-21- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBZNZJZLWRDLSD-DQRAZIAOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=C(C#N)P(=S)(C2=CC=CC=C2)C3=CC=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C/C(=C(\C#N)/P(=S)(C2=CC=CC=C2)C3=CC=CC=C3)/O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18NOPS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.